Cas no 1261268-90-9 (2-Amino-5-(2-bromophenyl)furan-3-carbonitrile)

• Product Name: 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile
• CAS No: 1261268-90-9
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• MDL: MFCD18375283
• CID: 1056473
• PubChem ID: 73553915
• Update Time: 2025-05-25

2-Amino-5-(2-bromophenyl)furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile
• MFCD18375283
• 1261268-90-9
• DB-062449
• CS-0443497
• AC3530
• A889689
• SY012430
• AKOS022183143

• MDL： MFCD18375283
• Inchi： 1S/C11H7BrN2O/c12-9-4-2-1-3-8(9)10-5-7(6-13)11(14)15-10/h1-5H,14H2
• InChI Key： OIOOEJUOQZTMRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CC(C#N)=C(N)O1

Computed Properties

• Exact Mass: 261.97400
• Monoisotopic Mass: 261.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 62.95000
• LogP: 3.74418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile

Recent Advances in the Study of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (CAS: 1261268-90-9)

2-Amino-5-(2-bromophenyl)furan-3-carbonitrile (CAS: 1261268-90-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as a scaffold for drug discovery. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the development of novel pharmaceutical agents.

The compound's unique structure, featuring a furan ring substituted with an amino group and a bromophenyl moiety, makes it a versatile intermediate in organic synthesis. Researchers have explored its utility in the construction of more complex molecules, particularly those targeting protein kinases and other enzymes involved in disease pathways. Recent publications have detailed optimized synthetic routes to produce 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile with high yield and purity, addressing previous challenges in its preparation.

In terms of biological activity, preliminary studies have demonstrated that 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile exhibits promising inhibitory effects against certain cancer cell lines. Mechanistic investigations suggest that the compound may interfere with cell proliferation by modulating key signaling pathways. These findings have spurred further research into its potential as a lead compound for anticancer drug development, with several derivatives currently under evaluation in preclinical models.

Additionally, the compound's interaction with various biological targets has been elucidated through computational modeling and X-ray crystallography. These structural insights have provided a foundation for rational drug design, enabling researchers to modify the core scaffold to enhance potency and selectivity. Recent patents and publications highlight the growing interest in this chemical space, with several pharmaceutical companies exploring its applications in oncology and inflammatory diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile and its derivatives. Current research efforts are focused on improving solubility, metabolic stability, and bioavailability to facilitate its transition into clinical trials. Collaborative studies between academic institutions and industry partners are expected to accelerate progress in this area.

In conclusion, 2-Amino-5-(2-bromophenyl)furan-3-carbonitrile represents a promising candidate for drug discovery, with its multifaceted applications in medicinal chemistry. Continued research into its synthesis, biological activity, and structural optimization will be crucial in unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives for future clinical applications.